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Compound of Interest

1-Bromo-3-(2-bromoethynyl)-5-
Compound Name:
methylbenzene
CAS No.: 2227272-64-0
Cat. No.: B1384663
. J

In the realms of medicinal chemistry and materials science, the precise characterization of a
molecule is the bedrock upon which all subsequent research is built. The molecular formula
and weight of a compound are its most fundamental identifiers. These parameters are
indispensable for a multitude of applications, including the stoichiometric calculations for
synthesis, the interpretation of analytical data from techniques like mass spectrometry and
nuclear magnetic resonance (NMR), and for compliance with regulatory submissions. This
document provides a detailed breakdown of the derivation and significance of these properties
for 1-Bromo-3-(2-bromoethynyl)-5-methylbenzene, a halogenated aromatic compound with
potential applications as a synthetic building block.

Molecular Formula Determination: A Systematic
Approach

The molecular formula of a compound can be systematically derived from its IUPAC
(International Union of Pure and Applied Chemistry) name. The name 1-Bromo-3-(2-
bromoethynyl)-5-methylbenzene provides a precise blueprint of its atomic composition.

The derivation proceeds as follows:

e Parent Structure: The core of the molecule is "benzene," a six-carbon aromatic ring (Ce). In a
substituted benzene ring, the hydrogen count is reduced from the standard six.
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e Substituents:
o 1-Bromo: A bromine atom (Br) is attached to the first carbon of the benzene ring.

o 3-(2-bromoethynyl): At the third position of the ring, there is an "ethynyl" group, which
consists of two carbon atoms joined by a triple bond (-C=CH). The prefix "2-bromo”
indicates that a bromine atom (Br) is attached to the second carbon of this ethynyl group,
resulting in the substituent -C=C-Br.

o 5-methyl: A methyl group (-CHs), which contains one carbon and three hydrogen atoms, is
located at the fifth position of the benzene ring.

¢ Atom Count:

o Carbon (C): 6 from the benzene ring + 2 from the ethynyl group + 1 from the methyl group
= 9 Carbon atoms.

o Hydrogen (H): The benzene ring has three substituents at positions 1, 3, and 5, leaving
three hydrogen atoms on the ring (at positions 2, 4, and 6). The methyl group contributes
an additional three hydrogen atoms. Total = 3 + 3 = 6 Hydrogen atoms.

o Bromine (Br): There is one bromine atom on the benzene ring and one on the ethynyl
group. Total = 2 Bromine atoms.

This systematic analysis leads to the definitive molecular formula.
Molecular Formula: CoHeBr2

Molecular Weight Calculation

The molecular weight (MW) is calculated by summing the atomic weights of all atoms present
in the molecular formula. The standard atomic weights as recommended by the IUPAC are
used for this calculation.[1]

o Atomic Weight of Carbon (C): 12.011 u[2][3][4]

o Atomic Weight of Hydrogen (H): 1.008 u[3]
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o Atomic Weight of Bromine (Br): 79.904 u[5][6]

Calculation: MW = (Number of C atoms x Atomic Weight of C) + (Number of H atoms x Atomic
Weight of H) + (Number of Br atoms x Atomic Weight of Br) MW = (9 x 12.011) + (6 x 1.008) +
(2 x 79.904) MW = 108.099 + 6.048 + 159.808 MW = 273.955 u

Data Summary

For ease of reference, the fundamental physicochemical properties of 1-Bromo-3-(2-
bromoethynyl)-5-methylbenzene are summarized in the table below.

Property Value

IUPAC Name 1-Bromo-3-(2-bromoethynyl)-5-methylbenzene
Molecular Formula CoHsBr2

Molecular Weight 273.955u

Logical Derivation of Molecular Structure

The process of translating the IUPAC name into a chemical structure follows a clear, logical
workflow. This can be visualized to better understand the assembly of the molecule from its
constituent parts.
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Component Analysis from IUPAC Name

l— 1-Bromo-3-(2-bromoethynyl)-5-methylbenzene
Benzene Ring (C6) 1-Bromo (-Br) 3-(2-bromoethynyl) (-C=C-Br)

Structural Assembly

Assemble Components on Benzene Core

Final Structure
C9H6BI2

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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